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Compound of Interest

Compound Name: mhy1485

Cat. No.: B1684595

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of MHY 1485, a potent, cell-permeable mTOR activator. Given the absence of a specific, official
Safety Data Sheet (SDS) detailing disposal procedures, this guide synthesizes available data
and general laboratory best practices to ensure the safety of laboratory personnel and
minimize environmental impact. It is imperative to note that while one supplier suggests

MHY 1485 is not classified as a hazardous substance under European Union regulations
(REACH), the toxicological and ecological properties of this compound have not been fully
elucidated. Therefore, a cautious approach, treating MHY1485 as a potentially hazardous
research chemical, is strongly recommended.

Key Safety and Handling Precautions

All handling of MHY 1485, both in solid and solution form, should be conducted in a well-
ventilated chemical fume hood. Standard personal protective equipment (PPE), including a lab
coat, safety glasses with side shields, and chemical-resistant gloves, must be worn at all times.

Quantitative Data Summary

The following table summarizes the key quantitative data for MHY1485, compiled from various
suppliers.
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Property Value

Molecular Formula C17H21N704

Molecular Weight 387.39 g/mol

Purity >95% to >98% (HPLC)[1][2]
Appearance Pale yellow solid or crystalline solid[2]

DMSO: 0.5 mg/mL to 12.5 mg/mL[2], DMF: 5

Solubility L]
mg/m

Lyophilized powder can be stored at room
st (Solid) temperature (desiccated) for up to 24 months or
orage (Soli
J at 2-8°C.[3] For long-term storage, -20°C is

recommended.[4]

Stock solutions in DMSO can be stored at -20°C
st (Solution) for up to 3 months or at -80°C for up to 1 year.
orage (Solution
g [3][5] It is advised to aliquot solutions to avoid

repeated freeze-thaw cycles.[3]

Experimental Protocols: Solution Preparation

The proper preparation of MHY 1485 solutions is critical for experimental accuracy and safety.
The following are typical protocols mentioned in research and supplier literature.

Preparation of a 15 mM Stock Solution in DMSO:

Weigh 5 mg of MHY 1485 lyophilized powder.

In a chemical fume hood, add 0.86 mL of dimethyl sulfoxide (DMSO) to the powder.[3]

Vortex or sonicate gently until the solid is completely dissolved.

Store the stock solution in aliquots at -20°C or -80°C.

General Solubility Guidelines:
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e For a 10 mg/mL stock solution in DMSO, gentle warming in a 50°C water bath and
ultrasonication may be required. It is important to use fresh, anhydrous DMSO as moisture

can reduce solubility.[5]

e For in vivo experiments, a formulation may involve dissolving the compound in a vehicle
such as a mixture of PEG300, Tween80, and ddHz0, after initial solubilization in DMSO.[5]

MHY 1485 Signaling Pathway
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MHY1485 Activates mTORC1

Caption: MHY1485 activates the mTORCL1 signaling pathway, leading to the inhibition of
autophagy.

Procedural Workflow for Disposal

The following diagram outlines a conservative, step-by-step approach to the disposal of
MHY 1485 waste. This workflow is based on general best practices for research chemicals

where specific disposal instructions are unavailable.
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Start: MHY 1485 Waste G@

1. Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

2. Segregate Waste Streams

Solid Waste Liquid Waste
(Contaminated vials, tips, etc.) (Unused solutions, rinsate)

3a. Place in a designated, 3b. Collect in a compatible,

sealed, and labeled solid sealed, and labeled liquid
hazardous waste container. hazardous waste container.

4. Label Container Clearly:
'Hazardous Waste - MHY1485'
and list solvent if applicable.

5. Store in a designated satellite
accumulation area away from
incompatible materials.

6. Contact Institutional EHS
for pickup and final disposal.

@aste Disposed by EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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